2-Oxo-3-hydroxy-N-methyl-N-propyl D-Lysergamide-d3
Description
2-Oxo-3-hydroxy-N-methyl-N-propyl D-Lysergamide-d3 is a labelled analogue of 2-Oxo-3-hydroxy-N-methyl-N-propyl D-Lysergamide, which is a major metabolite of Lysergamide . It has a molecular formula of C20H22D3N3O3 and a molecular weight of 358.45 .
Molecular Structure Analysis
The IUPAC name for this compound is (6aR,9R)-5a-hydroxy-N-methyl-5-oxo-N-propyl-7-(trideuteriomethyl)-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide . The canonical SMILES representation is CCCN©C(=O)C1CN(C2CC3(C4=C(C2=C1)C=CC=C4NC3=O)O)C .Physical And Chemical Properties Analysis
This compound is slightly soluble in DMSO and Methanol . It appears as a dark brown solid and should be stored at -20°C under an inert atmosphere .Safety and Hazards
properties
CAS RN |
1322625-15-9 |
|---|---|
Product Name |
2-Oxo-3-hydroxy-N-methyl-N-propyl D-Lysergamide-d3 |
Molecular Formula |
C20H25N3O3 |
Molecular Weight |
358.456 |
IUPAC Name |
(6aR,9R)-5a-hydroxy-N-methyl-5-oxo-N-propyl-7-(trideuteriomethyl)-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide |
InChI |
InChI=1S/C20H25N3O3/c1-4-8-22(2)18(24)12-9-14-13-6-5-7-15-17(13)20(26,19(25)21-15)10-16(14)23(3)11-12/h5-7,9,12,16,26H,4,8,10-11H2,1-3H3,(H,21,25)/t12-,16-,20?/m1/s1/i3D3 |
InChI Key |
PSQLKUJBRLOLIQ-VRYGKQTCSA-N |
SMILES |
CCCN(C)C(=O)C1CN(C2CC3(C4=C(C2=C1)C=CC=C4NC3=O)O)C |
synonyms |
(8β)-9,10-Didehydro-2,3-dihydro-3-hydroxy-N,6-dimethyl-2-oxo-N-propylergoline-8-carboxamide-d3; 2-Oxo-3-hydroxy LAMPA-d3; 2-Oxo-3-hydroxylysergic Acid-d3 Methyl Propyl Amide; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-[[2-(methylamino)ethyl]amino]-7-oxo-, hydrochloride (1:1), (3S)-](/img/structure/B589928.png)